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Compound of Interest

Compound Name: Disperse Red 167

Cat. No.: B1346997

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.1.
Disperse Red 167, a monoazo dye widely used in the textile industry and relevant in various

research contexts. Due to the limited availability of precise quantitative solubility data in public
literature, this document focuses on providing established qualitative information and detailed
experimental protocols for the quantitative determination of its solubility in organic solvents.

Introduction to Disperse Red 167

Disperse Red 167 (C.l. 11338) is a synthetic dye valued for its deep red hue and application in
dyeing hydrophobic fibers, particularly polyester.[1][2] Its chemical structure, C23H26CINs0O7,
and molecular weight of approximately 519.93 g/mol , contribute to its characteristic solubility
profile.[1][2][3] Understanding its behavior in various organic solvents is critical for optimizing
dyeing processes, developing new formulations, and conducting toxicological and
environmental impact studies.

Qualitative Solubility Data

Publicly available technical and safety data sheets consistently report the following qualitative
solubility information for Disperse Red 167.[1][4][5][6]

Table 1: Qualitative Solubility of Disperse Red 167
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Solvent Solubility
Acetone Soluble[1][4][5][6]
Alcohol (e.g., Ethanol) Soluble[1][5][6]
Water Insoluble[1][5][6]

Note: "Soluble" and "Insoluble" are qualitative terms. For precise applications, quantitative

determination is essential.

Quantitative Solubility Determination: Experimental
Protocols

The quantitative measurement of Disperse Red 167 solubility in organic solvents can be
achieved by following standardized methods. The International Organization for
Standardization (ISO) provides a robust framework in ISO 7579:2009, which outlines
gravimetric and photometric methods for this purpose.[7][8] These methods are applicable for
concentrations between 1 g/L and 1000 g/L.[7]

General Experimental Workflow

The process for determining solubility involves creating a saturated solution at a specific
temperature, separating the undissolved solid, and then quantifying the amount of dissolved

dye in the supernatant.
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Preparation of Saturated Solution

Add excess Disperse Red 167 to a known volume of solvent

Y

Seal container and equilibrate at constant temperature with agitation

Equilibration complete

Separation
Y

Allow undissolved solid to settle

Y

Filter the supernatant to obtain a clear, saturated solution

Quantification
Gravimetric Method Photometric Method
(for volatile solvents, b.p. < 120°C) (for less volatile solvents, b.p. > 120°C)
Gravimetric Details Photometric Details
\4
Take a known volume of the saturated filtrate Prepare a series of standard solutions of known concentrations Dilute a known volume of the saturated filtrate
l v \
Evaporate the solvent under controlled conditions Measure absorbance of standards to create a calibration curve (Beer-Lambert Law) Measure absorbance of the diluted sample
Y z
Weigh the dry residue Calculate concentration from the calibration curve
Y J
Calculate solubility (mass/volume) Calculate original solubility considering the dilution factor

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Disperse Red 167.
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Detailed Methodology: Isothermal Saturation

This protocol is adapted from the principles outlined in ISO 7579:2009.
Materials and Equipment:
o Disperse Red 167 (analytical grade)

» Organic solvents of interest (e.g., acetone, ethanol, methanol, dimethylformamide, dimethyl
sulfoxide)

e Analytical balance

o Constant temperature shaker bath or magnetic stirrer with temperature control
e Volumetric flasks and pipettes

e Syringe filters (e.g., 0.45 um PTFE)

o For Gravimetric Method: Drying oven, desiccator, weighing dishes

o For Photometric Method: UV-Vis Spectrophotometer, quartz or glass cuvettes
Procedure:

e Preparation of the Saturated Solution:

o Add an excess amount of Disperse Red 167 to a known volume of the selected organic
solvent in a sealable glass container (e.g., an Erlenmeyer flask with a ground glass
stopper). "Excess" means that undissolved solid should be clearly visible after
equilibration.

o Place the sealed container in a constant temperature shaker bath or on a magnetic stirrer
in a temperature-controlled environment. The temperature should be recorded and
maintained throughout the experiment (e.g., 25 °C).

o Agitate the mixture for a sufficient time to reach equilibrium. ISO 7579:2009 suggests a
mixing time of 3 hours, but this should be validated by preliminary experiments (e.g.,
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measuring concentration at different time points until it becomes constant).[9]

o Separation of the Saturated Solution:

o Once equilibrium is reached, cease agitation and allow the container to rest at the same
constant temperature for the undissolved dye to sediment.

o Carefully withdraw a sample of the supernatant using a pipette or syringe. To ensure all
particulate matter is removed, pass the solution through a syringe filter (compatible with
the solvent) into a clean, dry container. The filtrate is the saturated solution.

o Quantification of the Dissolved Dye:
o Method A: Gravimetric Method (Recommended for volatile solvents, b.p. <120 °C)[7]

1. Accurately pipette a known volume of the clear, saturated filtrate into a pre-weighed, dry
weighing dish.

2. Place the dish in a drying oven at a temperature suitable for evaporating the solvent
without degrading the dye. The temperature should be well below the dye's melting
point (127 °C for a related compound, Disperse Red 167:1).[10]

3. Once the solvent has completely evaporated, transfer the dish to a desiccator to cool to
room temperature.

4. Weigh the dish with the dry dye residue.

5. Calculate the solubility (S) in grams per liter (g/L) using the formula: S = (mz2-m1) /V
where:

= m1 = mass of the empty weighing dish (g)
= m2 = mass of the weighing dish with residue (g)
» V = volume of the filtrate taken (L)

o Method B: Photometric Method (Recommended for less volatile solvents, b.p. > 120 °C)[7]
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1. Prepare a Calibration Curve:

» Prepare a stock solution of Disperse Red 167 of a known concentration in the
solvent of interest.

» From the stock solution, prepare a series of standard solutions of decreasing
concentrations through serial dilution.

» Determine the wavelength of maximum absorbance (Amax) for Disperse Red 167 in
the specific solvent by scanning a dilute solution in the UV-Vis spectrophotometer.[11]
[12]

= Measure the absorbance of each standard solution at the Amax.

» Plot a graph of absorbance versus concentration. According to the Beer-Lambert law,
this should yield a straight line through the origin. The equation of this line is the
calibration curve.

2. Analyze the Saturated Solution:

= Accurately dilute a known volume of the clear, saturated filtrate with the same solvent
to a concentration that falls within the linear range of the calibration curve.

» Measure the absorbance of the diluted solution at Amax.

» Use the calibration curve equation to determine the concentration of the diluted
solution.

3. Calculate Solubility:

» Calculate the solubility (S) in the original saturated solution by multiplying the
concentration of the diluted sample by the dilution factor.

» S (g/L) = Concentration of diluted sample (g/L) x (Volume of diluted solution / Volume
of filtrate taken)

Conclusion
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While qualitative data indicates that Disperse Red 167 is soluble in acetone and alcohol, for
scientific and industrial applications requiring precision, quantitative data is necessary. This
guide provides a detailed framework based on the ISO 7579:2009 standard for researchers to
experimentally determine the solubility of Disperse Red 167 in various organic solvents. The
choice between the gravimetric and photometric methods should be based on the boiling point
of the solvent used. Adherence to these standardized protocols will ensure the generation of
accurate and reproducible solubility data, which is crucial for the effective application and study
of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility of Disperse Red 167 in Organic Solvents: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346997#solubility-of-disperse-red-167-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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